1-methyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C14H14N4O2S2/c1-10-16-14(9-21-10)12-5-3-4-6-13(12)17-22(19,20)11-7-15-18(2)8-11/h3-9,17H,1-2H3
• InChI Key: UAXJLVCJSZGULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2NS(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

1-methyl-N-(2-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-4-sulfonamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPTP has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the efficacy of sulfonamide-containing heterocyclic compounds in antimicrobial applications. For instance, the synthesis of new heterocycles based on sulfonamide moieties has shown significant antimicrobial activity, including antibacterial and antifungal properties. These compounds have been synthesized with various active methylene compounds to produce derivatives with promising antimicrobial activities (Azab, Youssef, & El-Bordany, 2013). Another study focused on the synthesis of sulfone-linked bis heterocycles, which exhibited pronounced antimicrobial activity, highlighting the potential of these compounds in combating microbial infections (Padmavathi, Thriveni, Reddy, & Deepti, 2008).

Anticancer Properties

Sulfonamide derivatives have also been explored for their anticancer potential. A notable study synthesized pyrazole-sulfonamide derivatives, which were tested for their in vitro antiproliferative activities against cancer cell lines. Some compounds showed broad-spectrum antitumor activity, comparable to commonly used anticancer drugs (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014). Another investigation into celecoxib derivatives revealed their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, further underscoring the versatility of sulfonamide compounds in medical applications (Küçükgüzel et al., 2013).

Synthesis of Novel Heterocyclic Compounds

The synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety have been a significant area of research, aiming to develop new antibacterial agents. These compounds, including pyran, pyridine, and pyridazine derivatives, have shown high antimicrobial activities, highlighting their potential in therapeutic applications (Azab, Youssef, & El-Bordany, 2013). Furthermore, the synthesis of pyrazole-based novel cinnoline derivatives has been investigated for their antimicrobial and anti-malarial activities, providing new avenues for the development of potent anti-malarial and antimicrobial agents (Unnissa, Nisha, & Reddy, 2015).

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .